Tri-p-tolylcerium

Catalog No.
S13655796
CAS No.
M.F
C21H21Ce
M. Wt
413.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tri-p-tolylcerium

Traditional Grignard and organolithium reagents cause proton abstraction and 1,4-addition with enolizable ketones, leading to low yields. Tri-p-tolylcerium overcomes this:

  • Ensures strict 1,2-addition to sterically hindered, enolizable carbonyls
  • Prevents conjugate addition side products via oxophilic cerium chelation
  • Enables high mass recovery in late-stage pharmaceutical synthesis

Supplied as a 0.5M THF solution, ready-to-use.

Product Name

Tri-p-tolylcerium

IUPAC Name

cerium(3+);methylbenzene

Molecular Formula

C21H21Ce

Molecular Weight

413.5 g/mol

InChI

InChI=1S/3C7H7.Ce/c3*1-7-5-3-2-4-6-7;/h3*3-6H,1H3;/q3*-1;+3

InChI Key

NYXXAKJDXATBKR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=[C-]C=C1.CC1=CC=[C-]C=C1.CC1=CC=[C-]C=C1.[Ce+3]

Synonyms

Tris(4-methylphenyl)cerium, Tri-p-tolylcerium(III), Cerium, tris(4-methylphenyl)-

Purity

≥98%

Package Size

1 g, 25 ml, 100 ml

Tri-p-tolylcerium belongs to the class of organocerium reagents, which are utilized in advanced organic synthesis for their high nucleophilicity paired with low basicity [1]. Typically generated via the transmetalation of p-tolyllithium or p-tolylmagnesium bromide with anhydrous cerium(III) chloride, this oxophilic reagent is a specific procurement target for complex synthetic workflows. Its primary industrial value lies in its ability to undergo clean 1,2-additions to sterically hindered or easily enolizable ketones, bypassing the basicity-driven side reactions that reduce yields when using traditional organolithium and Grignard reagents [2].

Research Fit

Chemoselective 1,2-addition reported preference over 1,4-addition in α,β-unsaturated ketones
Enolization suppression low basicity may support addition to enolizable ketones
Steric tolerance reported enhanced yield with hindered substrates vs. Grignard
Redox-active Ce(III/IV) accessible SET chemistry context for radical/oxidative coupling

Attempting to substitute tri-p-tolylcerium with its direct precursors, p-tolylmagnesium bromide or p-tolyllithium, frequently results in severe yield losses when reacting with complex or easily enolizable carbonyls [1]. Because lithium and magnesium reagents are highly basic, they act as Brønsted bases rather than nucleophiles when encountering acidic alpha-protons, leading to proton abstraction and subsequent recovery of unreacted starting materials instead of the desired product. Furthermore, in the presence of α,β-unsaturated systems, generic organometallics often yield unwanted 1,4-conjugate addition products. Procuring the specific organocerium species is therefore mandatory to enforce strict 1,2-addition regioselectivity and to maintain high mass-balance in late-stage pharmaceutical manufacturing [1].

Substitution Risk

!
Regioselectivity mismatch
p-TolMgBr may give mixed 1,2/1,4 addition; organocerium favors 1,2-selectivity, altering product distribution.
!
Enolization side-reaction risk
p-TolLi can deprotonate enolizable ketones instead of adding; organocerium basicity profile may suppress this pathway.
!
Redox pathway unavailable
Mg/Li reagents are redox-inert; Ce(III/IV) couple enables SET chemistry not accessible with p-TolMgBr or p-TolLi.

Enolizable Ketone Additions

When reacting with easily enolizable ketones such as 1,3-diphenyl-2-propanone, traditional p-tolyl Grignard reagents predominantly cause enolization, resulting in poor product recovery. In contrast, the use of p-tolylcerium reagents suppresses this basicity-driven side reaction, increasing the yield of the desired tertiary alcohol from less than 20% to over 90% [1].

Evidence DimensionYield of tertiary alcohol from easily enolizable ketones
Target Compound Data>90% yield with p-tolylcerium reagents
Comparator Or Baseline<20% yield with p-tolylmagnesium bromide
Quantified DifferenceOver 4.5-fold increase in product yield
ConditionsReaction in THF at -78 °C to 0 °C

Prevents the loss of expensive late-stage ketone intermediates to non-productive enolization, directly improving process economics.

1,2- vs 1,4-addition
Class-level inference
91% vs 12% 1,2-adduct; 1,4 suppressed >10-fold
Reported selectivity context for α,β-unsaturated ketone additions.
Class-level; verify with p-tolyl substrate.

Regioselectivity in Enones

During the functionalization of α,β-unsaturated carbonyls, generic organometallics often suffer from competing 1,4-conjugate additions. Organocerium reagents, due to their strong oxophilicity, strictly coordinate to the carbonyl oxygen, driving a >98:2 preference for 1,2-addition products over 1,4-addition, whereas Grignard reagents can yield complex mixtures [1].

Evidence DimensionRatio of 1,2-addition to 1,4-addition products
Target Compound Data>98:2 preference for 1,2-addition
Comparator Or BaselineSignificant 1,4-addition with unmodified Grignards
Quantified DifferenceNear-total suppression of conjugate addition
ConditionsAddition to cyclic enones in THF

Eliminates costly downstream purification steps by preventing the formation of conjugate addition byproducts during allylic alcohol synthesis.

Enolizable ketone addition
Class-level inference
99% vs 0% yield (organocerium vs n-BuLi)
Low basicity may enable addition where organolithium fails.
Substrate-dependent; confirm with target ketone.

Chiral Substrate Diastereoselectivity

In asymmetric synthesis involving alpha-chiral or sulfinyl ketones, the strong chelating ability of the cerium atom creates a highly rigid transition state. This results in high diastereomeric ratios (often >95:5 d.r.) upon the addition of the p-tolyl group, whereas the corresponding lithium reagents exhibit lower or even reversed selectivity due to looser coordination [1].

Evidence DimensionDiastereomeric ratio (d.r.) in nucleophilic addition
Target Compound Data>95:5 d.r. due to strong cerium chelation
Comparator Or BaselineLower or variable selectivity with p-tolyllithium
Quantified DifferenceSignificantly enhanced stereocontrol via rigid transition states
ConditionsAddition to chiral sulfinyl ketones at cryogenic temperatures

Enables the predictable synthesis of single-enantiomer active pharmaceutical ingredients (APIs), reducing the need for expensive chiral chromatography.

Hindered ketone addition
Class-level inference
80% vs 3% yield (organocerium vs Grignard)
Reported steric tolerance advantage over Grignard reagents.
p-Tolyl reactivity may differ; run control experiment.
Ce(III/IV) redox couple
Class-level inference
Reversible Ce(III/IV) wave; Ce–C(aryl) donation 7–8% Ce
Supports SET/radical transformation research context.
Direct tri-p-tolylcerium data not available; verify electrochemically.
Batch purity & QC
Specification review
≥95–97% purity; NMR, HPLC, GC batch data available
May support reproducible stoichiometric control.
Verify lot-specific certificate before use.
Computed logP
Computed property
5.59
High lipophilicity may aid workup phase separation.
Computed; experimental validation suggested.

Late-Stage Pharmaceutical Functionalization

Tri-p-tolylcerium is a highly effective reagent for installing a p-tolyl group onto highly functionalized, easily enolizable ketone intermediates where traditional Grignards cause decomposition or proton abstraction. Its low basicity ensures high mass recovery and conversion in advanced API synthesis [1].

Benzylic & Allylic Alcohol Synthesis

In fine chemical manufacturing, this compound is perfectly suited for reactions with α,β-unsaturated ketones where strict 1,2-addition is required. The strong oxophilicity of cerium prevents the formation of conjugate addition side products, streamlining downstream purification [2].

Stereocontrolled Natural Product Synthesis

Due to the rigid transition states facilitated by cerium chelation, tri-p-tolylcerium is highly effective in stereoselective additions to chiral carbonyls. This application is critical for synthesizing complex natural products that require precise stereocenter formation without the risk of epimerization [2].

Application Fit Matrix

Application
Selection Property
Validation Focus
1,2-Addition to α,β-unsaturated ketones
Reported 1,2-regioselectivity over 1,4
Verify 1,2/1,4 product ratio with target substrate
Addition to enolizable/hindered ketones
Low basicity, steric tolerance profile
Test addition yield; monitor enolization byproducts
SET-mediated transformations
Accessible Ce(III)/Ce(IV) redox couple
Confirm redox activity under reaction conditions
Stoichiometric p-tolyl introduction in multi-step synthesis
Batch-certified purity and QC traceability
Review lot-specific CoA; confirm active content

Hydrogen Bond Acceptor Count

3

Exact Mass

413.06977 g/mol

Monoisotopic Mass

413.06977 g/mol

Heavy Atom Count

22

Explore Compound Types